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An objective comparison of Urea Ammonium Nitrate (UAN) and Calcium Ammonium Nitrate
(CAN) as nitrogen sources for optimal crop production and environmental stewardship,
supported by experimental data and detailed methodologies.

The selection of an appropriate nitrogen fertilizer is a critical decision in modern agriculture,
influencing not only crop yield and quality but also the environmental footprint of farming
operations. Among the various nitrogen sources available, Urea Ammonium Nitrate (UAN)
and Calcium Ammonium Nitrate (CAN) are two widely used options. This guide provides a
detailed comparison of their efficacy, drawing upon experimental data to inform researchers,
scientists, and agricultural professionals.

Agronomic Performance and Crop Yield

Both UAN and CAN are effective sources of nitrogen, but their performance can vary based on
crop type, soil conditions, and environmental factors. UAN is a liquid fertilizer solution
containing three forms of nitrogen: urea, ammonium, and nitrate. This composition allows for a
combination of rapid and more sustained nitrogen availability to the plant. CAN, a granular
fertilizer, provides nitrogen in the readily available ammonium and nitrate forms and also
supplies soluble calcium, which is beneficial for soil structure and plant health.

Experimental data often shows comparable, and at times superior, yields with CAN, particularly
in certain conditions. For instance, some studies have indicated that at optimal nitrogen rates,
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CAN can produce slightly higher yields compared to UAN. In a series of 55 field trials in
Germany with winter cereals, CAN produced 2% more yield on average than urea, a primary
component of UAN.[1] To achieve the same economic optimum, an additional 15 kg N/ha (a
7.1% increase) from urea was required.[1] Similarly, research in France demonstrated that
ammonium nitrate, a component of both fertilizers but the primary one in CAN, produced 0.26
tonnes more yield in wheat compared to UAN at the optimal N rate.[1]

However, other studies have found no significant difference in annual grass yield between urea
(a major component of UAN) and CAN.[2][3] It is important to note that the efficacy of UAN can
be enhanced with the use of urease and nitrification inhibitors, which help to reduce nitrogen
losses.

Comparative Data on Crop Yield and Nitrogen Use
Efficiency
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Environmental Impact: Nitrogen Loss Pathways

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.fertilizerseurope.com/wp-content/uploads/2019/08/Nitrate_Smart_Agriculture_FINAL_version.pdf
https://www.fertilizerseurope.com/wp-content/uploads/2019/08/Nitrate_Smart_Agriculture_FINAL_version.pdf
https://www.researchgate.net/publication/315592764_Can_the_agronomic_performance_of_urea_equal_calcium_ammonium_nitrate_across_nitrogen_rates_in_temperate_grassland
https://pure.sruc.ac.uk/en/publications/can-the-agronomic-performance-of-urea-equal-calcium-ammonium-nitr/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8369924/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.700331/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.700331/pdf
https://www.researchgate.net/publication/353688024_Effects_of_Urea-Ammonium_Nitrate_Solution_on_Yield_N2O_Emission_and_Nitrogen_Efficiency_of_Summer_Maize_Under_Integration_of_Water_and_Fertilizer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

A critical aspect of fertilizer efficacy is the potential for nitrogen loss to the environment, which
not only reduces nutrient availability to the crop but also contributes to air and water pollution.
The primary pathways for nitrogen loss are ammonia volatilization, nitrate leaching, and nitrous
oxide emissions.

Ammonia Volatilization

Ammonia volatilization is a significant concern with urea-containing fertilizers like UAN,
especially when they are surface-applied and not incorporated into the soil. The urea
component of UAN is susceptible to enzymatic hydrolysis by urease, which converts it to
ammonia gas. In contrast, CAN has a lower risk of ammonia volatilization because its nitrogen
Is in the ammonium and nitrate forms. Research has shown that ammonia emissions from
liquid UAN are intermediate between granular urea and ammonium nitrate.[8] The use of a
urease inhibitor with UAN can significantly reduce ammonia emissions by about 40%.[8]

Nitrate Leaching

Nitrate is a highly mobile form of nitrogen in the soil and is susceptible to leaching, which can
lead to groundwater contamination. Both UAN and CAN contain nitrate, making them
susceptible to leaching. However, some studies suggest that UAN may lead to greater nitrate
leaching compared to other nitrogen sources. One study found that significantly more nitrogen
was leached from soil applied with UAN compared to ammonium nitrate.[9] Another study also
reported higher nitrate leaching in plots treated with 28% UAN compared to other liquid
nitrogen fertilizers.[10]

Nitrous Oxide Emissions

Nitrous oxide (N20) is a potent greenhouse gas, and agricultural soils are a major source of its
emission, primarily through the microbial processes of nitrification and denitrification. Studies
comparing N20 emissions from different nitrogen fertilizers have shown that nitrate-containing
fertilizers like CAN tend to have higher emissions than urea-based fertilizers.[11][12] One study
reported that the direct N2O emission factor from CAN averaged 1.49% across several sites,
while the emission factor for urea was significantly lower at 0.25%.[11][12] Another
comprehensive analysis found that CAN and ammonium nitrate are the largest emitting
fertilizer types in temperate climates.[13]
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Experimental Protocols

To ensure the accuracy and reproducibility of the findings presented, it is essential to

understand the methodologies employed in these comparative studies.

Measurement of Ammonia Volatilization

A common method for measuring ammonia volatilization in the field involves the use of passive

dosimeters within a semi-open static chamber.
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o Chamber Preparation: Open-bottomed chambers (e.g., plastic buckets with holes drilled in
the top and sides) are placed over the fertilized soil surface.[14]

o Dosimeter Placement: A passive dosimeter tube, which captures ammonia gas, is placed
inside the chamber.[14][15]

» Data Collection: The dosimeter is read at regular intervals (e.g., daily or every few days) for a
period of 14 to 28 days following fertilizer application.[14][15] The change in the dosimeter
reading indicates the amount of ammonia captured.

o Calculation of Flux: The ammonia loss is calculated based on the change in dosimeter
readings over time, in conjunction with wind speed data.[15]

Quantification of Nitrous Oxide Emissions

The closed static chamber method is a standard technique for measuring N20O emissions from
soil.

o Chamber Installation: Opaque, vented chambers are inserted into the soil in the
experimental plots.

o Gas Sampling: At regular intervals after fertilizer application, the chambers are closed, and
gas samples are collected from the chamber headspace at specific time points (e.g., 0, 20,
40, and 60 minutes) using a syringe.

e Gas Analysis: The concentration of N20O in the collected gas samples is determined using a
gas chromatograph.

e Flux Calculation: The N20O flux is calculated from the rate of increase in N20O concentration
inside the chamber over time. The cumulative N20O emissions are then determined by
integrating the flux rates over the measurement period.[16][17]

Signaling Pathways and Experimental Workflows

To visualize the complex processes involved in nitrogen utilization by plants, a diagram of the
nitrogen uptake and assimilation pathway is provided below. This is followed by a diagram
illustrating a typical experimental workflow for comparing nitrogen fertilizer efficacy.
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Caption: Plant Nitrogen Uptake and Assimilation Pathway.
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Caption: Workflow for Comparing N Fertilizer Efficacy.
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Conclusion

The choice between UAN and CAN as a nitrogen source involves a trade-off between
agronomic benefits and environmental impacts. CAN often demonstrates a slight yield
advantage and lower ammonia volatilization risk. However, it is associated with a higher
potential for nitrous oxide emissions. UAN, while having a higher risk of ammonia volatilization
(which can be mitigated with inhibitors), generally shows lower nitrous oxide emissions. The
potential for nitrate leaching is a concern for both fertilizers, with some evidence suggesting a
higher risk with UAN.

Ultimately, the optimal choice will depend on specific field conditions, crop requirements,
environmental regulations, and economic considerations. For researchers and agricultural
professionals, a thorough understanding of the comparative efficacy and environmental trade-
offs of these nitrogen sources is crucial for developing sustainable and productive agricultural
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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